Cas no 2248405-32-3 (4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene)

• Product Name: 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene
• CAS No: 2248405-32-3
• MF: C₁₀H₉BrF₂
• MW: 247.079269170761
• CID: 6235637
• PubChem ID: 137940231
• Update Time: 2025-05-23

4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2248405-32-3
• EN300-6511359
• 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene

• Inchi： 1S/C10H9BrF2/c11-7-3-4-8(6-1-2-6)9(5-7)10(12)13/h3-6,10H,1-2H2
• InChI Key： AIGOKXGQSILLTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)F)C=1)C1CC1

Computed Properties

• Exact Mass: 245.98557g/mol
• Monoisotopic Mass: 245.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene

4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene: A Comprehensive Overview

The compound 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene, identified by the CAS number 2248405-32-3, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing molecular architecture. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential in various industrial and therapeutic contexts.

The molecular structure of 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene is characterized by a benzene ring substituted with three distinct groups: a bromine atom at the para position, a cyclopropyl group at the ortho position, and a difluoromethyl group at the meta position. This arrangement imparts the molecule with unique electronic properties, making it an ideal candidate for exploring reactivity in aromatic substitution reactions. The presence of the cyclopropyl group introduces strain into the molecule, which can influence its reactivity and stability under various reaction conditions.

Recent studies have focused on the synthesis of this compound using advanced catalytic systems. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current green chemistry principles. The use of microwave-assisted synthesis has further accelerated reaction times, making this compound more accessible for large-scale applications.

The physical properties of 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene are equally noteworthy. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its handling and storage. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-phase reactions. Additionally, its UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

In terms of chemical reactivity, 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene has shown remarkable versatility. It serves as an excellent substrate for nucleophilic aromatic substitution due to the electron-withdrawing effects of the bromine and difluoromethyl groups. Recent experiments have demonstrated its ability to undergo Suzuki-Miyaura coupling reactions with boronic acids, yielding biaryl compounds with high regioselectivity. These derivatives have been explored as potential candidates for drug discovery, particularly in anti-tumor therapies.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure, revealing that the cyclopropyl group induces significant ring strain, which can be exploited in designing novel chemical transformations. Furthermore, molecular dynamics simulations have shed light on its stability under varying thermal and mechanical conditions, making it suitable for high-performance materials.

In conclusion, 4-Bromo-1-cyclopropyl-2-(difluoromethyl)benzene stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with cutting-edge synthetic techniques and computational insights, positions it as a valuable asset in modern chemical research. As ongoing investigations continue to uncover new facets of its properties and applications, this compound is poised to play an increasingly pivotal role in advancing both academic and industrial endeavors.